![molecular formula C19H19ClFN3O3S B2646363 N-((1-(benzo[d]oxazol-2-yl)piperidin-4-yl)methyl)-3-chloro-4-fluorobenzenesulfonamide CAS No. 1797564-19-2](/img/structure/B2646363.png)
N-((1-(benzo[d]oxazol-2-yl)piperidin-4-yl)methyl)-3-chloro-4-fluorobenzenesulfonamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
Molecular Structure Analysis
The molecular structure of “N-((1-(benzo[d]oxazol-2-yl)piperidin-4-yl)methyl)-3-chloro-4-fluorobenzenesulfonamide” is complex, with several functional groups. It contains a benzo[d]oxazol-2-yl group, a piperidin-4-yl group, and a benzenesulfonamide group . The specific arrangement of these groups within the molecule would determine its physical and chemical properties, as well as its potential biological activities.
Scientific Research Applications
Structural Characterization and Analysis
Single-Crystal X-ray and Solid-State NMR Characterisation : A study by Pawlak et al. (2021) focused on the structural investigation of a similar sulfonamide compound, examining its single-crystal X-ray and solid-state NMR characteristics. This research provides insight into the rigid and dynamic behaviors of such molecules, highlighting their potential as active pharmaceutical ingredients (APIs) for dementia treatment (Pawlak, Szczesio, & Potrzebowski, 2021).
Chemical Synthesis and Medicinal Chemistry
Synthesis of Methylbenzenesulfonamide CCR5 Antagonists : Research by Cheng De-ju (2015) into methylbenzenesulfonamide derivatives revealed their potential as CCR5 antagonists for preventing HIV-1 infection. This highlights the versatile synthetic approaches and potential therapeutic applications of sulfonamide compounds (Cheng De-ju, 2015).
Corrosion Inhibition Studies
Quantum Chemical and Molecular Dynamic Simulation Studies : Kaya et al. (2016) explored the corrosion inhibition properties of piperidine derivatives on iron, utilizing quantum chemical calculations and molecular dynamics simulations. This study showcases the potential industrial applications of such compounds in protecting metals from corrosion (Kaya et al., 2016).
Biological and Pharmacological Research
COX-2 Inhibition for Anti-inflammatory Purposes : Hashimoto et al. (2002) identified sulfonamide derivatives as selective inhibitors of the COX-2 enzyme, which could be used in treating conditions such as rheumatoid arthritis and osteoarthritis. This work underscores the compound's relevance in developing new anti-inflammatory drugs (Hashimoto, Imamura, Haruta, & Wakitani, 2002).
Future Directions
The future directions for research on “N-((1-(benzo[d]oxazol-2-yl)piperidin-4-yl)methyl)-3-chloro-4-fluorobenzenesulfonamide” could include further studies on its synthesis, characterization, and biological activities. In particular, understanding its mechanism of action could lead to the development of new therapeutic agents .
properties
IUPAC Name |
N-[[1-(1,3-benzoxazol-2-yl)piperidin-4-yl]methyl]-3-chloro-4-fluorobenzenesulfonamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H19ClFN3O3S/c20-15-11-14(5-6-16(15)21)28(25,26)22-12-13-7-9-24(10-8-13)19-23-17-3-1-2-4-18(17)27-19/h1-6,11,13,22H,7-10,12H2 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
WOEZAJPKLIRMNQ-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CN(CCC1CNS(=O)(=O)C2=CC(=C(C=C2)F)Cl)C3=NC4=CC=CC=C4O3 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H19ClFN3O3S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
423.9 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.